Cas no 82111-02-2 ((4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one)

(4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one structure
82111-02-2 structure
Product Name:(4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one
CAS No:82111-02-2
MF:C10H17NO
MW:167.248082876205
CID:2030903
PubChem ID:10866719
Update Time:2025-04-21

(4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one Chemical and Physical Properties

Names and Identifiers

    • (4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one
    • Epimyrtine
    • 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R,9aS)-
    • (-)-Epimyrtine
    • (-)-(4R,10S)-Epimyrtine
    • (4R,9aS)-Octahydro-4-methyl-2H-quinolizin-2-one
    • 82111-02-2
    • Epimyrtine, (-)-
    • 6SXH9MFW7P
    • 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R-trans)-
    • (-)-epi-Myrtine
    • Inchi: 1S/C10H17NO/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h8-9H,2-7H2,1H3/t8-,9+/m1/s1
    • InChI Key: GDQCWCOVKFXWMP-BDAKNGLRSA-N
    • SMILES: O=C1C[C@@H](C)N2CCCC[C@H]2C1

Computed Properties

  • Exact Mass: 167.131014166g/mol
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų
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